4-(dimethylamino)-N-[3-(dimethylamino)-2,2-dimethylpropyl]benzamide

• IUPAC Name: 4-(dimethylamino)-N-[3-(dimethylamino)-2,2-dimethylpropyl]benzamide
• InChI: InChI=1S/C16H27N3O/c1-16(2,12-18(3)4)11-17-15(20)13-7-9-14(10-8-13)19(5)6/h7-10H,11-12H2,1-6H3,(H,17,20)
• InChI Key: WWROHBYLARXHFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC=C(C=C1)N(C)C)CN(C)C
• Molecular Formula: C16H27N3O
• Molecular Weight: 277.40 g/mol

Description

4-(dimethylamino)-N-[3-(dimethylamino)-2,2-dimethylpropyl]benzamide is a synthetic compound that is commonly referred to as DMABN. This compound is widely used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of DMABN is based on its ability to interact with biological membranes. DMABN is a lipophilic compound that preferentially partitions into lipid bilayers, where it undergoes a conformational change that results in the formation of a fluorescent probe. The fluorescence of DMABN is highly sensitive to changes in the local environment, such as changes in pH, temperature, and the presence of other molecules.
Biochemical and Physiological Effects:
DMABN has been shown to have a number of biochemical and physiological effects. It has been shown to selectively bind to lipid rafts, which are involved in signaling and other cellular processes. DMABN has also been shown to have an effect on the fluidity of biological membranes, which can impact the function of membrane-bound proteins and other molecules.

Advantages and Limitations for Lab Experiments

DMABN is a versatile tool for studying biological membranes and has a number of advantages for lab experiments. It is highly sensitive and can be used to detect changes in the local environment of biological membranes. DMABN is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, there are some limitations to the use of DMABN, including its lipophilic nature, which can make it difficult to work with in aqueous solutions.

Future Directions

There are a number of future directions for the use of DMABN in scientific research. One potential application is in the study of lipid rafts and their role in cellular signaling and other processes. DMABN could also be used to study the dynamics of biological membranes and the impact of changes in the local environment on membrane-bound proteins and other molecules. Additionally, DMABN could be used in the development of new fluorescent probes for the detection of biological molecules.

Synthesis Methods

DMABN is synthesized through a multistep process that involves the reaction of 4-nitrobenzoyl chloride with dimethylamine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final step involves the reaction of the resulting amine with 3-(dimethylamino)-2,2-dimethylpropyl chloride.

Scientific Research Applications

DMABN is widely used in scientific research as a fluorescent probe for the detection of proteins and other biological molecules. It is also used as a tool for studying the structure and function of biological membranes. DMABN has been shown to selectively bind to lipid rafts, which are specialized regions of the cell membrane that are involved in signaling and other cellular processes.